2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)-N-(3-fluorophenyl)acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-[2-[(4-fluorophenyl)methylsulfanyl]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C18H14F2N2OS2/c19-13-6-4-12(5-7-13)10-24-18-22-16(11-25-18)9-17(23)21-15-3-1-2-14(20)8-15/h1-8,11H,9-10H2,(H,21,23)
• InChI Key: ABQWXNTXYCBUBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NC(=O)CC2=CSC(=N2)SCC3=CC=C(C=C3)F
• Molecular Formula: C18H14F2N2OS2
• Molecular Weight: 376.4 g/mol

Description

2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)-N-(3-fluorophenyl)acetamide, also known as FV-102, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Src Kinase Inhibitory and Anticancer Activities

Research has demonstrated the synthesis and evaluation of thiazolyl N-benzyl-substituted acetamide derivatives, showing promising Src kinase inhibitory and anticancer activities. These compounds, including variations with fluorobenzyl groups, have been tested for their ability to inhibit cell proliferation in various human cancer cell lines, such as colon carcinoma (HT-29), breast carcinoma (BT-20), and leukemia (CCRF-CEM). One study found that a 4-fluorobenzylthiazolyl derivative exhibited significant inhibition in cell proliferation, highlighting the compound's potential in anticancer therapies (Asal Fallah-Tafti et al., 2011).

Antitumor Activity

Further research into benzothiazole derivatives bearing different heterocyclic rings has shown considerable antitumor activity against some cancer cell lines. This exploration aims to understand the compound's role in pharmaceutical development for cancer treatment. By synthesizing and testing these derivatives, researchers aim to find potent compounds for antitumor applications, with some compounds showing significant efficacy (L. Yurttaş et al., 2015).

Anti-inflammatory and Analgesic Activities

Compounds derived from 2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)-N-(3-fluorophenyl)acetamide have also been synthesized and tested for anti-inflammatory and analgesic activities. These studies involve creating derivatives and evaluating their effectiveness in reducing inflammation and pain, contributing to the development of new therapeutic agents (K. Sunder et al., 2013).

Anticonvulsant Activities

Investigations into alpha-heterocyclic alpha-acetamido-N-benzylacetamide derivatives have revealed their potential as anticonvulsants. These compounds have been prepared and evaluated, with some showing excellent protection against seizures in mice. The research indicates that specific structural modifications can enhance biological activity, making these derivatives promising candidates for anticonvulsant drug development (H. Kohn et al., 1993).